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Compound of Interest

Compound Name: 2,5-Dimethylpyridine

Cat. No.: B147104 Get Quote

This guide provides a comprehensive overview of the physical and chemical properties of 2,5-
Dimethylpyridine, with a specific focus on its melting point. It is intended for researchers,

scientists, and professionals in drug development who utilize this compound in their work.

Introduction to 2,5-Dimethylpyridine
2,5-Dimethylpyridine, also known as 2,5-Lutidine, is a heterocyclic organic compound

belonging to the pyridine family.[1] It is a colorless to light yellow liquid at room temperature

with a characteristic odor.[1][2][3] Structurally, it consists of a pyridine ring substituted with two

methyl groups at the 2 and 5 positions. This compound serves as a crucial intermediate and

building block in the synthesis of pharmaceuticals, agrochemicals, and specialty chemicals.[1]

[3][4] It is also employed as a solvent and reagent in organic synthesis and in the development

of advanced materials like polymers and coatings.[3]

Physicochemical Properties
The properties of 2,5-Dimethylpyridine are well-documented. The melting point, in particular,

is a key parameter for its identification and purity assessment. Below is a summary of its key

quantitative data.

Table 1: Physicochemical Data of 2,5-Dimethylpyridine
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Property Value Source(s)

Melting Point -6 °C to -16 °C [3][5][6][7][8][9][10]

Boiling Point 157 °C (lit.) [3][5][6][7][9]

Density 0.92 - 0.93 g/mL (at 25-26 °C) [3][5][6][7][8][9]

Molecular Formula C₇H₉N [3][5]

Molecular Weight 107.15 - 107.16 g/mol [3][5][6]

CAS Number 589-93-5 [3][5]

Appearance Colorless to light yellow liquid [2][3]

Vapor Pressure 2.4 - 3.36 mm Hg (at 20 °C) [2][6][10]

Refractive Index ~1.49 - 1.502 (at 20 °C) [3][6][7][8][9]

Note: The reported melting point varies across different sources, which is common for literature

values. The range provided reflects the values found in the cited literature.

Experimental Determination of Melting Point
The melting point of a compound is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range

(typically 0.5-1.0°C).[11][12] The presence of impurities typically causes a depression of the

melting point and a broadening of the melting range.[11][13][14]

A standard laboratory procedure for determining the melting point of a substance like 2,5-
Dimethylpyridine (after it has been solidified) involves the capillary method.

Protocol: Capillary Melting Point Determination

Sample Preparation: A small amount of the solidified 2,5-Dimethylpyridine is finely

powdered using a mortar and pestle.[15]

Capillary Tube Loading: The powdered sample is packed into a small-diameter glass

capillary tube, sealed at one end, to a height of 1-2 mm.[12][13] The tube is then tapped

gently to compact the sample at the bottom.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemimpex.com/products/41025
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethylpyridine
https://www.echemi.com/products/pid_Seven44488-25-dimethylpyridine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8151360.htm
https://www.guidechem.com/dictionary/en/589-93-5.html
https://www.chemsynthesis.com/base/chemical-structure-33574.html
https://parchem.com/chemical-supplier-distributor/2-5-dimethylpyridine-079438
https://www.chemimpex.com/products/41025
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethylpyridine
https://www.echemi.com/products/pid_Seven44488-25-dimethylpyridine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8151360.htm
https://www.chemsynthesis.com/base/chemical-structure-33574.html
https://www.chemimpex.com/products/41025
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethylpyridine
https://www.echemi.com/products/pid_Seven44488-25-dimethylpyridine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8151360.htm
https://www.guidechem.com/dictionary/en/589-93-5.html
https://www.chemsynthesis.com/base/chemical-structure-33574.html
https://www.chemimpex.com/products/41025
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethylpyridine
https://www.chemimpex.com/products/41025
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethylpyridine
https://www.echemi.com/products/pid_Seven44488-25-dimethylpyridine.html
https://www.chemimpex.com/products/41025
https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C5-dimethylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylpyridine
https://www.chemimpex.com/products/41025
https://pubchem.ncbi.nlm.nih.gov/compound/2_5-Dimethylpyridine
https://www.echemi.com/products/pid_Seven44488-25-dimethylpyridine.html
https://parchem.com/chemical-supplier-distributor/2-5-dimethylpyridine-079438
https://www.chemimpex.com/products/41025
https://www.echemi.com/products/pid_Seven44488-25-dimethylpyridine.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8151360.htm
https://www.guidechem.com/dictionary/en/589-93-5.html
https://www.chemsynthesis.com/base/chemical-structure-33574.html
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.cs.gordon.edu/courses/organic/_mp-lab.html
https://www.benchchem.com/product/b147104?utm_src=pdf-body
https://www.benchchem.com/product/b147104?utm_src=pdf-body
https://www.benchchem.com/product/b147104?utm_src=pdf-body
https://almaaqal.edu.iq/wp-content/uploads/2021/12/exp-3.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://jan.ucc.nau.edu/~jkn/235Manual
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup: The capillary tube is attached to a thermometer or placed in the heating

block of a melting point apparatus (e.g., a Mel-Temp or Thiele tube).[11][15]

Heating:

Rapid Pre-heating: The apparatus is heated rapidly to a temperature approximately 15-

20°C below the expected melting point.[15]

Slow Heating: The heating rate is then reduced to a slow and constant rate, typically 1-2°C

per minute, as the expected melting point is approached.[11][15] A slow heating rate is

critical for an accurate measurement.[12]

Observation and Recording: The sample is observed carefully through a magnifying lens.

Two temperatures are recorded:

T₁: The temperature at which the first droplet of liquid appears.[15]

T₂: The temperature at which the entire sample has completely liquefied.[15]

Reporting: The result is reported as the melting point range (T₁ - T₂). For a pure substance,

this range should be narrow.

The following diagram illustrates the logical workflow for determining the melting point of an

unknown solid sample, a fundamental procedure in chemical analysis.
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Sample Preparation

Measurement

Data Analysis

Obtain Solid Sample

Grind sample to a fine powder

Pack powder into capillary tube (1-2 mm)

Place tube in melting point apparatus

Heat rapidly to ~15°C below expected MP

Heat slowly (1-2°C / min)

Observe sample

Record T1: First liquid appears

Record T2: All solid melts

Calculate Melting Range (T1 - T2)

Is range narrow
(< 2°C)?

Result: Pure Sample

Yes

Result: Impure Sample

No

Click to download full resolution via product page

Caption: Workflow for experimental melting point determination.
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Synthesis and Purification
2,5-Dimethylpyridine can be obtained by separation from the pyridine base fraction recovered

from coal coking by-products.[6] For high-purity applications, further purification may be

necessary. A common method involves steam distillation from an acidic solution to remove non-

basic impurities, followed by basification, separation, drying with a desiccant like NaOH, and

fractional distillation.[7]

Isotopically labeled versions, such as ¹⁵N-labelled 3,5-dimethylpyridine (an isomer), have been

synthesized for use as probes in NMR spectroscopy.[16] The synthesis starts from precursors

like methacrolein, propenyl ether, and a ¹⁵N-labelled nitrogen source such as ¹⁵NH₄Cl.[16]

Safety and Handling
2,5-Dimethylpyridine is a flammable liquid and vapor.[2] It is harmful if swallowed or in contact

with skin and causes skin and serious eye irritation.[2]

Handling: Use in a well-ventilated area, preferably under a chemical fume hood.[17] Keep

away from heat, sparks, open flames, and hot surfaces. Take precautionary measures

against static discharge.[17] Wear appropriate personal protective equipment (PPE),

including safety goggles, gloves, and protective clothing.

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[6] Keep away

from incompatible materials such as strong oxidizing agents, acids, acid chlorides, and

chloroformates.[17]

Disposal: Dispose of in accordance with local, state, and federal regulations. Do not allow

the product to enter drains.

This guide provides essential technical information regarding the melting point and associated

properties of 2,5-Dimethylpyridine, offering a valuable resource for laboratory and

development professionals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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